6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid

• IUPAC Name: 6-[4-[(dimethylamino)methyl]phenyl]-2-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C20H20N2O2/c1-13-10-18(20(23)24)17-11-16(8-9-19(17)21-13)15-6-4-14(5-7-15)12-22(2)3/h4-11H,12H2,1-3H3,(H,23,24)
• InChI Key: XGPNUGLDAWCVNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)C3=CC=C(C=C3)CN(C)C)C(=O)O
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid, also known as DMQX, is a chemical compound that has been widely used in scientific research for its pharmacological properties. DMQX is a potent antagonist of the ionotropic glutamate receptor, which plays a crucial role in the central nervous system.

Mechanism of Action

6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid acts as a competitive antagonist of the AMPA receptor, which is a subtype of ionotropic glutamate receptor. It binds to the receptor and prevents the binding of glutamate, which is the natural ligand of the receptor. This results in the inhibition of the excitatory neurotransmission mediated by the AMPA receptor.
Biochemical and Physiological Effects:
6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the induction of long-term potentiation (LTP), which is a process that underlies learning and memory. 6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid has also been shown to inhibit the development of kindling, which is a model of epilepsy. In addition, 6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid has been shown to have neuroprotective effects in models of stroke and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid is its potency as an antagonist of the AMPA receptor. This allows for the selective inhibition of the excitatory neurotransmission mediated by the AMPA receptor. However, one of the limitations of 6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid is its relatively short half-life, which requires frequent administration in in vivo experiments.

Future Directions

There are several future directions for the use of 6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid in scientific research. One direction is the study of the role of ionotropic glutamate receptors in psychiatric disorders such as depression and anxiety. Another direction is the development of more potent and selective antagonists of the AMPA receptor. Finally, the use of 6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid in combination with other drugs or therapies may provide new insights into the treatment of neurological disorders.

Scientific Research Applications

6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid has been widely used in scientific research to study the role of ionotropic glutamate receptors in the central nervous system. It has been shown to be a potent antagonist of the AMPA receptor, which is involved in synaptic plasticity and learning and memory. 6-{4-[(dimethylamino)methyl]phenyl}-2-methylquinoline-4-carboxylic acid has also been used to study the role of ionotropic glutamate receptors in epilepsy, stroke, and neurodegenerative diseases.